![molecular formula C19H21ClN4O B6046119 N-[(6-chloro-2H-chromen-3-yl)methyl]-1-(2-pyrimidinyl)-3-piperidinamine](/img/structure/B6046119.png)
N-[(6-chloro-2H-chromen-3-yl)methyl]-1-(2-pyrimidinyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(6-chloro-2H-chromen-3-yl)methyl]-1-(2-pyrimidinyl)-3-piperidinamine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as "Compound X" in the scientific community.
Mechanism of Action
The mechanism of action of Compound X is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This leads to the inhibition of cancer cell proliferation and the induction of apoptosis (programmed cell death).
Biochemical and Physiological Effects:
Compound X has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes and proteins, including tyrosine kinases and cyclin-dependent kinases. It also affects the expression of several genes involved in cell growth and division.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Compound X in lab experiments is its potential as a novel therapeutic agent for the treatment of various diseases. However, one of the limitations of using Compound X is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on Compound X. One area of focus could be the development of more efficient and effective methods for synthesizing this compound. Another area of research could be the investigation of the potential use of Compound X in combination with other drugs for the treatment of cancer and other diseases. Additionally, further research could be conducted to better understand the mechanism of action of Compound X and its potential effects on various biological pathways.
Synthesis Methods
The synthesis of Compound X involves the reaction of 6-chloro-3-chromenemethanol with 2-aminopyrimidine in the presence of piperidine. The resulting compound is then purified using column chromatography to obtain pure Compound X.
Scientific Research Applications
Compound X has been extensively studied for its potential use in the treatment of various diseases and disorders. It has been shown to have activity against several types of cancer cells, including breast, lung, and colon cancer. Compound X has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurological disorders.
properties
IUPAC Name |
N-[(6-chloro-2H-chromen-3-yl)methyl]-1-pyrimidin-2-ylpiperidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4O/c20-16-4-5-18-15(10-16)9-14(13-25-18)11-23-17-3-1-8-24(12-17)19-21-6-2-7-22-19/h2,4-7,9-10,17,23H,1,3,8,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJDQWBNWSMRVQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CC=N2)NCC3=CC4=C(C=CC(=C4)Cl)OC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.